Cas no 644967-44-2 (Rubianthraquinone)

• Product Name: Rubianthraquinone
• CAS No: 644967-44-2
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 837250
• PubChem ID: 11044279
• Update Time: 2025-04-19

Rubianthraquinone Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 3,6-dihydroxy-1-methoxy-2-methyl-
• Rubianthraquinone
• CHEBI:69531
• Q27137871
• 644967-44-2
• AKOS032961994
• CS-0016744
• 3,6-dihydroxy-1-methoxy-2-methylanthracene-9,10-dione
• HY-N1336
• SCHEMBL16226647
• [ "" ]
• DA-57567

• Inchi： 1S/C16H12O5/c1-7-12(18)6-11-13(16(7)21-2)15(20)9-4-3-8(17)5-10(9)14(11)19/h3-6,17-18H,1-2H3
• InChI Key： FDRWSVGPMGRFGX-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C=C2C(C3C=C(C=CC=3C(C2=1)=O)O)=O)O

Computed Properties

• Exact Mass: 284.06800
• Monoisotopic Mass: 284.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.627
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Orange powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 536.3±50.0 °C at 760 mmHg
• Flash Point: 205.6±23.6 °C
• PSA: 83.83000
• LogP: 2.19020
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Rubianthraquinone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones